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Introduction
Sodium tungstate (Na₂WO₄) is an inorganic sodium salt of tungstic acid. It presents as a

white, crystalline, water-soluble solid and is commonly available in its dihydrate form

(Na₂WO₄·2H₂O).[1][2] This compound serves as a crucial intermediate in the extraction of

tungsten from its ores and has found a variety of applications in catalysis, textile

manufacturing, and as a reagent in analytical chemistry.[1][3] More recently, sodium tungstate
has garnered significant attention from the research and drug development communities for its

potential therapeutic effects, particularly in the management of diabetes and its influence on

cellular signaling pathways.[3][4] This technical guide provides an in-depth overview of the core

chemical properties and reactions of sodium tungstate, complete with quantitative data,

detailed experimental protocols, and visualizations of relevant pathways and workflows.

Core Chemical and Physical Properties
Sodium tungstate is a stable compound under normal conditions. The anhydrous form has a

high melting point, and the dihydrate loses its water of crystallization upon heating.[5][6] It is

readily soluble in water, forming a slightly alkaline solution, but is insoluble in ethanol.[6][7]
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Property
Anhydrous Sodium
Tungstate (Na₂WO₄)

Sodium Tungstate
Dihydrate (Na₂WO₄·2H₂O)

Molar Mass 293.82 g/mol [2] 329.85 g/mol [2]

Appearance White rhombohedral crystals[2]
Colorless crystals or white

crystalline powder[1][5]

Density 4.179 g/cm³[2] 3.25 g/cm³[2]

Melting Point 698 °C (1288 °F; 971 K)[2]
Decomposes at 100 °C (loses

water)[5][6]

Solubility in Water 57.5 g/100 mL (0 °C)[2] Very soluble[5]

74.2 g/100 mL (25 °C)[2][6]

96.9 g/100 mL (100 °C)[2][6]

Solubility in other solvents

Insoluble in alcohol and

acids[8]; slightly soluble in

ammonia[2]

Insoluble in ethanol[6]

Crystal Structure
Rhombic[2] (Spinel-type cubic

at room temp[9][10])
Orthorhombic[2]

Key Chemical Reactions
Sodium tungstate participates in a range of chemical reactions, including acid-base,

precipitation, and redox reactions. Its reactivity is central to its utility in both industrial and

research settings.

Acid-Base Reactions: Formation of Tungstic Acid
A prominent reaction of sodium tungstate is its interaction with strong acids, such as

hydrochloric acid (HCl) or nitric acid (HNO₃), to precipitate tungstic acid (H₂WO₄).[2][11] This

reaction is fundamental to the production of other tungsten compounds.

Reaction Equation: Na₂WO₄ + 2HCl → H₂WO₄(s) + 2NaCl[2]
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The nature of the tungstic acid precipitate (colloidal white or yellow powder) can depend on the

reaction conditions, such as the rate of addition and concentration of the acid.[12][13]

Precipitation Reactions
Sodium tungstate can undergo precipitation reactions with various metal salts. For instance, it

reacts with lead nitrate to form lead tungstate (PbWO₄), an important inorganic scintillator

material.[1]

Reaction Equation: Na₂WO₄ + Pb(NO₃)₂ → PbWO₄(s) + 2NaNO₃[1]

Redox Reactions and Catalytic Activity
Sodium tungstate is a versatile catalyst, particularly in oxidation reactions. In combination with

hydrogen peroxide, it can be used for the epoxidation of alkenes and the oxidation of alcohols

to aldehydes or ketones.[1][3] The tungstate ion is believed to form a pertungstate species in

the presence of hydrogen peroxide, which acts as the active oxidizing agent.[14]

Experimental Protocols
This section details the methodologies for determining some of the key properties and

characterizing the reactions of sodium tungstate.

Determination of Melting Point (Capillary Method)
Objective: To determine the melting point of anhydrous sodium tungstate.

Materials:

Anhydrous sodium tungstate powder

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp) or Thiele tube with heating oil

Thermometer

Spatula
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Mortar and pestle (if needed)

Procedure:

Sample Preparation: Ensure the sodium tungstate sample is completely dry and in a fine

powdered form. If necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of solid will be forced into the tube.

Packing the Sample: Gently tap the sealed end of the capillary tube on a hard surface to

cause the solid to fall to the bottom. The packed sample height should be 2-3 mm.[6]

Apparatus Setup:

Melting Point Apparatus: Insert the capillary tube into the sample holder of the apparatus.

Place the thermometer in its designated well.[1]

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, ensuring

the sample is aligned with the thermometer bulb. Immerse the assembly in the oil of the

Thiele tube.[2]

Heating and Observation:

Begin heating the apparatus. For a preliminary determination, a rapid heating rate can be

used to find an approximate melting point.[1]

For an accurate measurement, repeat the process with a fresh sample. Heat rapidly to

about 20°C below the approximate melting point, then slow the heating rate to

approximately 1-2°C per minute.[1][6]

Data Recording: Record the temperature at which the first droplet of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range).[1] For a pure substance, this range should

be narrow (0.5-1°C).[1]
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Determination of Aqueous Solubility (Gravimetric
Method)
Objective: To determine the solubility of sodium tungstate in water at a specific temperature.

Materials:

Sodium tungstate

Distilled water

Beaker

Hot plate with magnetic stirrer

Thermometer

Volumetric flask

Pipette

Evaporating dish

Drying oven

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of sodium tungstate to a known volume of distilled water in a

beaker.

Heat the solution on a hot plate with continuous stirring to a temperature slightly above the

target temperature to ensure saturation.
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Allow the solution to cool to the desired temperature while stirring, allowing excess solid to

precipitate. Maintain this temperature for a period to ensure equilibrium is reached.

Sample Collection:

Once the solution has reached equilibrium, carefully pipette a known volume of the clear

supernatant liquid, avoiding any undissolved solid.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer the collected aliquot of the saturated solution into the evaporating dish.

Gently heat the evaporating dish to evaporate the water. This can be done on a hot plate

or in a drying oven at a temperature below the decomposition temperature of the dihydrate

if applicable (e.g., below 100°C).

Once all the water has evaporated, dry the dish containing the solid residue in a drying

oven until a constant weight is achieved.

Calculation:

Calculate the mass of the dissolved sodium tungstate by subtracting the initial weight of

the evaporating dish from the final weight.

Express the solubility in grams of solute per 100 mL or 100 g of water based on the initial

volume of the aliquot.

Experimental Workflow for Acid-Base Reaction:
Synthesis of Tungstic Acid
Objective: To synthesize tungstic acid from sodium tungstate.

Materials:

Sodium tungstate solution (e.g., 1 M)
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Concentrated hydrochloric acid (HCl)

Beaker

Stirring rod or magnetic stirrer

Burette or dropping funnel

Filtration apparatus (e.g., Buchner funnel and flask)

Filter paper

Distilled water

Ethanol or acetone for washing (optional)[12]

Procedure:

Reaction Setup: Place a known volume of the sodium tungstate solution into a beaker and

begin stirring.

Acid Addition: Slowly add concentrated HCl dropwise to the stirred sodium tungstate
solution using a burette or dropping funnel. A white precipitate of tungstic acid will begin to

form.[13]

Completion of Precipitation: Continue adding the acid until no further precipitation is

observed. The pH of the solution should be acidic.

Digestion of Precipitate: Gently heat the mixture while stirring for a short period to encourage

the formation of a more easily filterable precipitate.

Filtration and Washing:

Allow the precipitate to settle, then decant the supernatant liquid.

Filter the tungstic acid precipitate using a Buchner funnel and filter paper under vacuum.
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Wash the precipitate several times with distilled water to remove any unreacted sodium
tungstate and sodium chloride.

A final wash with ethanol or acetone can aid in drying and may help maintain the white

color of the tungstic acid.[12]

Drying: Dry the collected tungstic acid precipitate in a drying oven at a low temperature.

Mandatory Visualizations
Logical Relationship: Preparation of Tungstic Acid

Logical Flow for Tungstic Acid Synthesis
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Caption: A diagram illustrating the key steps in the synthesis of tungstic acid from sodium
tungstate.
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Experimental Workflow: Catalytic Oxidation

Experimental Workflow for Catalytic Oxidation
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Caption: A generalized workflow for a sodium tungstate-catalyzed oxidation reaction.

Signaling Pathway: Sodium Tungstate in Hepatocytes
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Simplified Signaling Pathway of Sodium Tungstate in Hepatocytes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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